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Compound of Interest

Compound Name: DMT-dA(bz) Phosphoramidite

Cat. No.: B048947

For Researchers, Scientists, and Drug Development Professionals

Introduction

Né-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine-3'-O-(N,N-diisopropyl)--cyanoethyl
phosphoramidite, commonly known as DMT-dA(bz) Phosphoramidite, is a critical building
block in the field of nucleic acid chemistry. As a modified deoxyadenosine nucleoside, it is a
cornerstone reagent for the automated solid-phase synthesis of DNA oligonucleotides via the
highly efficient phosphoramidite method.[1][2] Its meticulously designed structure, featuring key
protecting groups, ensures the high fidelity and yield required for synthesizing oligonucleotides
used in research, diagnostics, and therapeutic applications like antisense oligonucleotides.[3]
[4][5] This guide provides a comprehensive overview of its properties, synthesis applications,
and handling protocols.

Core Physical and Chemical Properties

DMT-dA(bz) Phosphoramidite is a white to off-white crystalline powder or granular solid.[3][6]
Its chemical identity and core physical characteristics are summarized below.
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Property Value References
N-Benzoyl-5'-0-(4,4'-
dimethoxytrityl)-2'-

Chemical Name deoxyadenosine-3'-(2- [6]
cyanoethyl-N,N-
diisopropyl)phosphoramidite
DMT-dA(bz) Amidite, DA-CE

Synonyms o [31[7]
phosphoramidite

CAS Number 98796-53-3 [3][8]1[9]

Molecular Formula Ca7H52N707P [31[61[8]

Molecular Weight 857.93 g/mol [3][8]

Appearance

White to off-white powder or

granules

[3][6]

Structural Role of Protecting Groups

The efficacy of DMT-dA(bz) Phosphoramidite in controlled, directional DNA synthesis is due
to its four key chemical moieties, each serving a distinct purpose.[10] The strategic application
and subsequent removal of these groups are fundamental to the phosphoramidite synthesis

cycle.
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Conceptual Structure of DMT-dA(bz) Phosphoramidite
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Automated Oligonucleotide Synthesis Cycle

1. DEPROTECTION (Detritylation)
Acidic removal of the 5'-DMT group from the

solid-support-bound oligonucleotide, exposing a free 5'-OH.

Washing Step

2. COUPLING
Activated DMT-dA(bz) Phosphoramidite is coupled
to the free 5'-OH, extending the DNA chain.

Chain elongated by one nugleotide.

Washing Step Cycle Repeats.

3. CAPPING
Acetic anhydride acetylates any unreacted 5'-OH groups,
preventing the formation of deletion mutants.

4. OXIDATION

lodine solution oxidizes the unstable phosphite triester
linkage to a stable phosphate triester.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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